Cas no 1936129-14-4 (tert-butyl 2-cyano-3,3-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-cyano-3,3-dimethylpiperidine-1-carboxylate
• CAS No: 1936129-14-4
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 6163977
• PubChem ID: 130728546
• Update Time: 2025-06-07

tert-butyl 2-cyano-3,3-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-cyano-3,3-dimethylpiperidine-1-carboxylate
• 1936129-14-4
• EN300-194484

• Inchi： 1S/C13H22N2O2/c1-12(2,3)17-11(16)15-8-6-7-13(4,5)10(15)9-14/h10H,6-8H2,1-5H3
• InChI Key： PTAFNYLUDZUCPT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C)(C)C1C#N)=O

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl 2-cyano-3,3-dimethylpiperidine-1-carboxylate

Introduction to tert-butyl 2-cyano-3,3-dimethylpiperidine-1-carboxylate (CAS No. 1936129-14-4)

Tert-butyl 2-cyano-3,3-dimethylpiperidine-1-carboxylate, identified by the chemical compound code CAS No. 1936129-14-4, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a cyano group at the 2-position and a tert-butyl ester at the 1-position, along with two methyl groups at the 3-position, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The structural features of tert-butyl 2-cyano-3,3-dimethylpiperidine-1-carboxylate contribute to its versatility in drug design. The cyano group can serve as a versatile handle for further functionalization, enabling the synthesis of more complex molecules through reactions such as nucleophilic addition or reduction. Meanwhile, the tert-butyl ester moiety provides stability while also being susceptible to hydrolysis under specific conditions, allowing for controlled release of the carboxylate group in biological systems.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that piperidine-based scaffolds exhibit potential in modulating various biological pathways, including enzyme inhibition and receptor binding. The specific substitution pattern of tert-butyl 2-cyano-3,3-dimethylpiperidine-1-carboxylate makes it an attractive candidate for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to create derivatives with enhanced pharmacological properties. For instance, modifications at the cyano or ester positions can fine-tune solubility, metabolic stability, and target specificity. Such flexibility is crucial for optimizing drug candidates for clinical applications.

The pharmaceutical industry has been particularly keen on exploring piperidine derivatives for their potential as kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that address these conditions more effectively. Tert-butyl 2-cyano-3,3-dimethylpiperidine-1-carboxylate serves as a key precursor in this endeavor, providing a scaffold that can be modified to target specific kinases with high affinity.

Recent advancements in computational chemistry have further accelerated the discovery process for piperidine-based drugs. Molecular modeling techniques allow researchers to predict how different substituents will influence the binding affinity and selectivity of a compound. This high-throughput virtual screening approach has been instrumental in identifying promising candidates for further experimental validation. The structural complexity of tert-butyl 2-cyano-3,3-dimethylpiperidine-1-carboxylate makes it an ideal candidate for such studies, offering multiple sites for optimization.

The synthesis of tert-butyl 2-cyano-3,3-dimethylpiperidine-1-carboxylate itself presents an interesting challenge due to its intricate substitution pattern. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodology have streamlined these processes, making it more feasible to produce this compound on a larger scale. These advancements are critical for supporting preclinical and clinical development efforts.

Beyond its pharmaceutical applications, tert-butyl 2-cyano-3,3-dimethylpiperidine-1-carboxylate has also shown promise in materials science research. Its unique electronic properties make it suitable for use in organic electronics, where it can contribute to the development of new materials with enhanced conductivity or luminescence. This interdisciplinary potential highlights the broad utility of this compound beyond traditional drug discovery.

The future direction of research on tert-butyl 2-cyano-3,3-dimethylpiperidine-1-carboxylate is likely to be shaped by ongoing discoveries in medicinal chemistry and synthetic biology. As our understanding of biological systems continues to evolve, new opportunities will arise for designing molecules that interact with targets in novel ways. The adaptability of this compound’s structure ensures that it will remain relevant in addressing emerging challenges in healthcare and materials science.